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Compound of Interest

Compound Name: fluoroantimonic acid

Cat. No.: B1144288

This guide provides emergency response procedures for handling spills of fluoroantimonic
acid (FAA), a superacid composed of hydrogen fluoride (HF) and antimony pentafluoride
(SbFs). The extreme corrosivity, toxicity, and reactivity of FAA demand strict adherence to these
protocols to ensure the safety of all laboratory personnel.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards of fluoroantimonic acid?

Al: Fluoroantimonic acid is one of the strongest known superacids and presents multiple
severe hazards:

o Extreme Corrosivity: It can cause severe, deep, and painful burns to skin, eyes, and the
respiratory tract. Burns may not be immediately apparent, especially with dilute solutions, but
can result in delayed, severe tissue damage.[1][2]

o Systemic Toxicity: The fluoride ion from the hydrogen fluoride component can penetrate the
skin and react with calcium and magnesium in the body, leading to potentially fatal
hypocalcemia and other systemic effects.[2][3]

o High Reactivity: FAA reacts violently with water in an exothermic reaction.[1] It also reacts
with many other materials, including glass, metals, and organic compounds, and can
produce toxic gases like hydrogen fluoride.[4][5][6]
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 Inhalation Hazard: Vapors are extremely corrosive and can cause severe respiratory
damage.[3][7]

Q2: What immediate actions should be taken in the event of a fluoroantimonic acid spill?

A2: In case of any FAA spill, the following steps must be taken immediately:

Evacuate: Immediately evacuate the spill area and alert all personnel in the vicinity.[7][8]

Isolate: If it can be done safely, close the doors to the affected area to contain vapors.

Emergency Services: Call emergency services and inform them of a fluoroantimonic acid
spill.[8][9]

PPE: Only trained personnel equipped with the appropriate Personal Protective Equipment
(PPE) should attempt to manage the spill.[6]

Q3: What should I do if | am exposed to fluoroantimonic acid?
A3: Any exposure to fluoroantimonic acid is a medical emergency.

o Skin Contact: Immediately proceed to an emergency shower and flush the affected area with
copious amounts of water for at least 5 minutes.[6][7][10][11] Remove all contaminated
clothing while flushing. After flushing, apply 2.5% calcium gluconate gel to the affected area
and massage it in.[6][7][10] Seek immediate medical attention.[7]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes using an eyewash
station.[10] Hold the eyelids open to ensure thorough rinsing. Seek immediate medical
attention.

 Inhalation: Move to fresh air immediately.[10] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Drink large amounts of water or milk.[12] Seek
immediate medical attention.

Q4: Can | use water to clean up a fluoroantimonic acid spill?
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A4: No. Fluoroantimonic acid reacts violently with water. While large amounts of water are
used for personal decontamination in an emergency, water should not be used to clean up the
spill itself as it can generate dangerous fumes and heat.[2] Neutralizing agents should be used
instead.

Troubleshooting Guides

Issue: A small fluoroantimonic acid spill (<100 mL) has
occurred inside a chemical fume hood.

Solution:

e Ensure Proper PPE: Before addressing the spill, don the appropriate PPE as outlined in the
Personal Protective Equipment table below.

o Containment: If it is safe to do so, contain the spill by creating a dike around it with a suitable
absorbent material that is compatible with FAA (e.g., specialized spill pillows). Do not use
combustible materials like paper towels.

e Neutralization: Slowly and carefully add a neutralizing agent such as powdered calcium
carbonate or calcium hydroxide to the spill, starting from the outside and working inwards.[6]
[13][14] Avoid creating dust. Be aware that the neutralization reaction may generate heat and
fumes.

 Verification: After the initial neutralization, test the pH of the spilled material with pH paper to
ensure it is within a safe range (typically 6-9).[15]

o Cleanup: Once neutralized, the material can be absorbed with an inert absorbent material.

» Disposal: Collect the absorbed material in a clearly labeled, compatible (e.g., polyethylene)
waste container.[6] Dispose of it as hazardous waste according to institutional and local
regulations.

o Decontamination: Decontaminate the fume hood surfaces with a 10% sodium carbonate
solution, followed by a thorough rinse with water.[10][16]
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Issue: A large fluoroantimonic acid spill (>100 mL) has
occurred.

Solution:

DO NOT ATTEMPT TO CLEAN UP THE SPILL YOURSELF.
o Evacuate: Immediately evacuate the laboratory and the surrounding area.

o Alert: Activate the emergency alarm and notify your institution's emergency response team
and/or the local fire department. Provide them with the specific details of the spill, including
the chemical name and estimated quantity.

« Isolate: If possible to do so without risk, close the doors to the spill area to contain the

vapors.

o Await Professional Help: Only trained and properly equipped hazardous materials specialists
should handle large spills of fluoroantimonic acid.

Data Presentation

Table 1: Personal Protective Equipment (PPE) for Fluoroantimonic Acid Spill Response
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Body Part Required PPE Specifications

Inner glove: Nitrile. Outer
Hands Double gloving is required.[4] glove: Heavy-duty neoprene or
butyl rubber.[3]

_ _ _ Made of materials resistant to
Chemical-resistant suit or ) )
Body hydrofluoric acid, such as PVC

apron over a lab coat.
or natural rubber.[17][18]

Chemical splash goggles and Must provide a complete seal
Eyes/Face )
a full-face shield. around the eyes.[17][18]

) ) Required for any potential
) Full-face respirator with an _
Respiratory ] ) ) exposure to vapors, especially
appropriate acid gas cartridge. ) )
during a spill cleanup.[17]

_ _ Leather shoes are acceptable
Closed-toe, chemical-resistant ) ) )
Feet if covered with chemical-
boots. ) )
resistant booties.[4]

Experimental Protocols

Protocol 1: Neutralization of a Small Fluoroantimonic
Acid Spill

Obijective: To safely neutralize a small spill (<100 mL) of fluoroantimonic acid within a
chemical fume hood.

Materials:

o Personal Protective Equipment (as specified in Table 1)

» Powdered calcium carbonate (CaCOs) or calcium hydroxide (Ca(OH)z2)
¢ Inert absorbent material (e.g., clay-based absorbent)

e Polyethylene scoop or spatula

e pH indicator strips
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o Heavy-duty, labeled polyethylene waste container
e 10% Sodium Carbonate (Na2=COs) solution
Procedure:

o Preparation: Ensure all necessary materials are readily available and that the fume hood is
functioning correctly. Don all required PPE.

o Containment: If necessary, use an appropriate absorbent material to prevent the spill from
spreading.

o Neutralization:

o Carefully and slowly apply powdered calcium carbonate or calcium hydroxide to the
perimeter of the spill.

o Gradually work towards the center of the spill, ensuring a gentle application to minimize
splashing and aerosol generation.

o Observe for any signs of reaction, such as fizzing or heat generation. Add the neutralizing
agent slowly to control the reaction rate.

e Mixing: Once the reaction appears to have subsided, gently mix the neutralizing agent with
the spilled acid using a polyethylene scoop to ensure complete neutralization.

e pH Testing: After thorough mixing, use a pH indicator strip to test the resulting mixture. The
pH should be between 6 and 9. If the pH is still acidic, add more neutralizing agent and
repeat the mixing and testing steps.

o Absorption: Once the spill is neutralized, cover the mixture with an inert absorbent material.
e Collection and Disposal:
o Using a polyethylene scoop, carefully collect the absorbed, neutralized material.

o Place the material into a designated, labeled hazardous waste container.
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o Seal the container securely.

e Decontamination:

o Wipe down the spill area and any contaminated tools with a 10% sodium carbonate
solution.[10]

o Follow with a thorough rinse with water.

o Collect all cleaning materials and dispose of them as hazardous waste.
e Post-Cleanup:

o Remove PPE carefully, avoiding self-contamination.

o Wash hands and forearms thoroughly with soap and water.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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